Cas no 62202-42-0 (Benzene, 2-bromo-4-[(bromomethyl)sulfonyl]-1-(trifluoromethyl)-)
62202-42-0 structure
Product Name:Benzene, 2-bromo-4-[(bromomethyl)sulfonyl]-1-(trifluoromethyl)-
CAS No:62202-42-0
MF:C8H5Br2F3O2S
MW:381.992310285568
CID:454638
PubChem ID:71388899
Update Time:2025-04-19
Benzene, 2-bromo-4-[(bromomethyl)sulfonyl]-1-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 2-bromo-4-[(bromomethyl)sulfonyl]-1-(trifluoromethyl)-
- 2-bromo-4-(bromomethylsulfonyl)-1-(trifluoromethyl)benzene
- 62202-42-0
- DTXSID40810948
- 2-Bromo-4-(bromomethanesulfonyl)-1-(trifluoromethyl)benzene
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- Inchi: 1S/C8H5Br2F3O2S/c9-4-16(14,15)5-1-2-6(7(10)3-5)8(11,12)13/h1-3H,4H2
- InChI Key: OTWUKPDPVNLSIM-UHFFFAOYSA-N
- SMILES: BrC1C=C(C=CC=1C(F)(F)F)S(CBr)(=O)=O
Computed Properties
- Exact Mass: 379.83285
- Monoisotopic Mass: 379.83291g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 336
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 42.5Ų
Experimental Properties
- PSA: 34.14
Benzene, 2-bromo-4-[(bromomethyl)sulfonyl]-1-(trifluoromethyl)- Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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